4-(3-chlorophenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazole

• IUPAC Name: 4-(3-chlorophenyl)-2-(3,5-dimethylpyrazol-1-yl)-1,3-thiazole
• InChI: InChI=1S/C14H12ClN3S/c1-9-6-10(2)18(17-9)14-16-13(8-19-14)11-4-3-5-12(15)7-11/h3-8H,1-2H3
• InChI Key: YRUFWIJTPCWFSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC(=CS2)C3=CC(=CC=C3)Cl)C
• Molecular Formula: C14H12ClN3S
• Molecular Weight: 289.8 g/mol

Description

4-(3-chlorophenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazole is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound belongs to the thiazole family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of 4-(3-chlorophenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazole is not fully understood. However, studies have shown that it inhibits the activity of various enzymes and proteins involved in inflammation, tumor growth, and viral replication. It also modulates the levels of various neurotransmitters and receptors, suggesting its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
4-(3-chlorophenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazole has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, inhibit tumor cell proliferation, induce apoptosis, and modulate immune responses. It has also been shown to improve cognitive function and memory in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(3-chlorophenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazole in lab experiments is its diverse biological activities. It can be used to study various biological processes, including inflammation, tumor growth, and viral replication. However, one of the limitations of using this compound is its potential toxicity. It is important to use appropriate safety measures when handling this compound.

Future Directions

There are several future directions for the study of 4-(3-chlorophenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazole. One direction is the investigation of its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is the development of more efficient synthesis methods to increase the yield of the product. Additionally, the study of the structure-activity relationship of this compound can lead to the development of more potent and selective compounds for various biological activities.

Synthesis Methods

The synthesis of 4-(3-chlorophenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazole can be achieved through various methods, including the reaction of 3,5-dimethyl-1H-pyrazole-4-carboxylic acid with 3-chlorobenzaldehyde and thiourea. Another method involves the reaction of 3,5-dimethyl-1H-pyrazole-4-carboxylic acid with 3-chlorobenzyl bromide and ammonium thiocyanate. The yield of the product varies depending on the method used.

Scientific Research Applications

4-(3-chlorophenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazole has been extensively studied for its potential biological activities. It has been shown to possess anti-inflammatory, antimicrobial, antitumor, and antiviral activities. It has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.